Cas no 1111108-43-0 (5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-43-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD11876846
• CID: 2606680
• PubChem ID: 52984074
• Update Time: 2025-04-21

5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-3-methylphenyl)-1H-pyrimidin-2-one
• 5-(4-Methoxy-3-methylphenyl)pyrimidin-2(1H)-one
• MFCD11876846
• 2-Hydroxy-5-(4-methoxy-3-methylphenyl)pyrimidine, 95%
• 2-HYDROXY-5-(4-METHOXY-3-METHYLPHENYL)PYRIMIDINE
• 1111108-43-0
• DTXSID10680837
• 5-(4-Methoxy-3-methylphenyl)pyrimidin-2-ol

• MDL： MFCD11876846
• Inchi： 1S/C12H12N2O2/c1-8-5-9(3-4-11(8)16-2)10-6-13-12(15)14-7-10/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： WHWSJOLTGPOFKT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=NC(NC=2)=O)C=C1C

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų